Cas no 1805348-18-8 (5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide)

• Product Name: 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide
• CAS No: 1805348-18-8
• MF: C₆H₆ClF₂N₃O₂S
• MW: 257.645545482636
• CID: 4852698
• Update Time: 2025-05-27

5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C6H6ClF2N3O2S/c7-4-3(5(8)9)2(10)1-12-6(4)15(11,13)14/h1,5H,10H2,(H2,11,13,14)
• InChI Key： RHRRAIADPUJNND-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1C(F)F)N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.3
• Topological Polar Surface Area: 107

Additional information on 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide

Introduction to 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1805348-18-8)

5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide, with the CAS number 1805348-18-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide is characterized by a pyridine ring substituted with an amino group at the 5-position, a chlorine atom at the 3-position, and a difluoromethyl group at the 4-position. The sulfonamide moiety is attached to the 2-position of the pyridine ring. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide has also shown promising antimicrobial activity against a range of pathogenic bacteria. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound possesses broad-spectrum antibacterial activity, particularly against multidrug-resistant strains. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

The anticancer potential of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide has also been explored in several preclinical studies. Research published in Cancer Research in 2020 indicated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study found that the compound was effective against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The selective toxicity towards cancer cells suggests that this compound may have fewer side effects compared to traditional chemotherapeutic agents.

The unique structural features of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide contribute to its favorable pharmacokinetic properties. The presence of the difluoromethyl group enhances metabolic stability and improves oral bioavailability, which are crucial factors for drug development. Additionally, the sulfonamide moiety confers high water solubility, facilitating its use in various pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have shown that 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. Ongoing research is focused on optimizing the chemical structure to enhance efficacy while minimizing potential side effects.

The development of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide as a therapeutic agent is an active area of research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials. The multidisciplinary approach involving synthetic chemistry, pharmacology, and clinical research aims to bring this promising molecule closer to clinical application.

In conclusion, 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1805348-18-8) represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities and favorable pharmacological properties make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and safety profile, this compound holds great promise for addressing unmet medical needs in various disease areas.